Cas no 1183610-56-1 (1-4-(Propan-2-ylsulfanyl)phenylethan-1-amine)

• Product Name: 1-4-(Propan-2-ylsulfanyl)phenylethan-1-amine
• CAS No: 1183610-56-1
• MF: C₁₁H₁₇NS
• MW: 195.32438158989
• CID: 4575867
• Update Time: 2025-07-19

1-4-(Propan-2-ylsulfanyl)phenylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-propan-2-ylsulfanylphenyl)ethanamine
• 1-[4-(propan-2-ylsulfanyl)phenyl]ethan-1-amine
• Benzenemethanamine, α-methyl-4-[(1-methylethyl)thio]-
• 1-4-(Propan-2-ylsulfanyl)phenylethan-1-amine

• Inchi： 1S/C11H17NS/c1-8(2)13-11-6-4-10(5-7-11)9(3)12/h4-9H,12H2,1-3H3
• InChI Key： LRDXHVBIGLAVCI-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(N)C)=CC=1)C(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 1-4-(Propan-2-ylsulfanyl)phenylethan-1-amine

1-4-(Propan-2-ylsulfanyl)phenylethan-1-amine (CAS No. 1183610-56-1): A Promising Compound in Pharmaceutical Research

1-4-(Propan-2-ylsulfanyl)phenylethan-1-amine, with the chemical identifier CAS No. 1183610-56-1, has emerged as a significant compound in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural features, has garnered attention for its potential applications in drug development and therapeutic interventions. The synthesis and functional properties of 1-4-(Propan-2-ylsulfanyl)phenylethan-1-amine are under active investigation, with recent studies highlighting its role in modulating biological pathways associated with inflammatory responses and neurodegenerative conditions.

The molecular framework of 1-4-(Propan-2-ylsulfanyl)phenylethan-1-amine is based on a phenyl ring substituted with a sulfanyl group at the 4-position. The Propan-2-ylsulfanyl moiety introduces a branched alkyl chain, which may influence the compound’s solubility and bioavailability. This structural complexity is critical for its potential as a lead compound in drug discovery, as the sulfanyl group is known to enhance interactions with biological targets such as enzymes and receptors. Recent advancements in computational chemistry have facilitated the prediction of its binding affinity to specific protein targets, providing insights into its mechanism of action.

Research published in Journal of Medicinal Chemistry (2023) has demonstrated that 1-4-(Propan-2-ylsulfanyl)phenylethan-1-amine exhibits selective inhibition of the COX-2 enzyme, a key mediator of inflammation. This property makes it a potential candidate for the development of anti-inflammatory drugs with reduced gastrointestinal side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). The study also highlighted the compound’s ability to modulate the NF-κB signaling pathway, which is implicated in chronic inflammatory diseases such as rheumatoid arthritis and Crohn’s disease.

Another notable application of 1-4-(Propan-2-ylsulfanyl)phenylethan-1-amine is its potential role in neurodegenerative disorders. A 2023 preclinical study published in Neuropharmacology reported that the compound exhibits neuroprotective effects in models of Parkinson’s disease. The mechanism of action appears to involve the inhibition of α-synuclein aggregation, a hallmark of Parkinson’s pathology. This finding underscores the compound’s versatility in targeting multiple disease mechanisms, making it a valuable candidate for further exploration in therapeutic contexts.

The synthesis of 1-4-(Propan-2-ylsulfanyl)phenylethan-1-amine has been optimized through advanced organic methodologies. A 2023 study in Organic & Biomolecular Chemistry described a novel catalytic approach using palladium-based catalysts to achieve high-yield synthesis of the compound. This method not only improves the efficiency of production but also reduces the environmental impact associated with traditional synthetic routes. The ability to scale up synthesis is critical for its transition from laboratory research to industrial applications, particularly in the context of drug development.

In the realm of drug discovery, 1-4-(Propan-2-ylsulfanyl)phenylethan-1-amine has been evaluated for its potential as a modulator of G-protein-coupled receptors (GPCRs). A 2023 paper in ACS Chemical Biology explored its interaction with the CB1 receptor, a target associated with cannabinoid signaling. The compound showed promising agonist activity, suggesting potential applications in the treatment of metabolic disorders and mood-related conditions. These findings align with the growing interest in targeting GPCRs for the development of novel therapeutics.

Recent studies have also focused on the pharmacokinetic profile of 1-4-(Propan-2-ylsulfanyl)phenylethan-1-amine. A 2023 pharmacology study published in Drug Metabolism and Disposition investigated its metabolism in liver microsomes and its excretion pathways. The results indicated that the compound undergoes minimal hepatic metabolism, which may contribute to its prolonged half-life and reduced need for frequent dosing. This characteristic is particularly advantageous for chronic disease management, where consistent therapeutic levels are essential.

Despite its promising properties, challenges remain in the development of 1-4-(Propan-2-ylsulfanyl)phenylethan-1-amine as a therapeutic agent. One area of focus is the optimization of its selectivity profile to minimize off-target effects. A 2023 review in Pharmacological Reviews highlighted the importance of structure-activity relationship (SAR) studies to refine the compound’s potency and safety. Additionally, the potential for drug-drug interactions must be carefully evaluated, especially when considering its use in combination therapies.

In conclusion, 1-4-(Propan-2-ylsulfanyl)phenylethan-1-amine represents a compelling candidate for further research in pharmaceutical science. Its structural features, coupled with its demonstrated biological activities, position it as a versatile compound with potential applications in multiple therapeutic areas. Ongoing studies are likely to expand its utility, offering new opportunities for the development of innovative treatments for inflammatory and neurodegenerative diseases.